4-Chloro-6-(3-methyl-5-phenylpyrazol-1-yl)pyrimidine

• Molecular Formula: C14H11ClN4
• Molecular Weight: 270.72 g/mol
• IUPAC Name: 4-chloro-6-(3-methyl-5-phenylpyrazol-1-yl)pyrimidine
• InChI: InChI=1S/C14H11ClN4/c1-10-7-12(11-5-3-2-4-6-11)19(18-10)14-8-13(15)16-9-17-14/h2-9H,1H3
• InChI Key: ZTSWVIJPCKDTCA-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)C2=CC=CC=C2)C3=CC(=NC=N3)Cl

Description

4-Chloro-6-(3-methyl-5-phenylpyrazol-1-yl)pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CPP, and it is a pyrimidine derivative that has a chloro group at the 4th position and a pyrazolyl group at the 6th position. CPP has been synthesized using various methods, and it has been found to exhibit several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CPP involves its inhibition of several kinases, including CDK1, GSK3β, and AKT. Inhibition of these kinases leads to the suppression of cancer cell growth and proliferation. CPP has also been found to induce apoptosis in cancer cells by activating several signaling pathways, including the p53 pathway, the caspase pathway, and the Bcl-2 pathway.
Biochemical and Physiological Effects
CPP has been found to exhibit several biochemical and physiological effects, including its ability to inhibit the activity of several kinases, induce apoptosis in cancer cells, and regulate several signaling pathways. CPP has also been found to exhibit anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using CPP in lab experiments include its ability to inhibit the activity of several kinases, induce apoptosis in cancer cells, and regulate several signaling pathways. CPP is also relatively easy to synthesize using various methods, including the Suzuki-Miyaura coupling reaction, the Stille coupling reaction, and the Sonogashira coupling reaction. The limitations of using CPP in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on CPP, including its use as a potential anticancer agent, its role in regulating several signaling pathways, and its potential applications in the treatment of several diseases, including Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the safety and efficacy of CPP in humans, and to develop new synthesis methods for this compound.

Synthesis Methods

CPP can be synthesized using various methods, including the Suzuki-Miyaura coupling reaction, the Stille coupling reaction, and the Sonogashira coupling reaction. The Suzuki-Miyaura coupling reaction involves the reaction of 4-chloro-6-bromo-pyrimidine with 3-methyl-5-phenylpyrazole in the presence of a palladium catalyst and a base. The Stille coupling reaction involves the reaction of 4-chloro-6-iodo-pyrimidine with 3-methyl-5-phenylpyrazole in the presence of a palladium catalyst and a tin reagent. The Sonogashira coupling reaction involves the reaction of 4-chloro-6-iodo-pyrimidine with 3-methyl-5-phenylpyrazole in the presence of a palladium catalyst and a copper reagent.

Scientific Research Applications

CPP has been found to exhibit several scientific research applications, including its use as a kinase inhibitor and as a potential anticancer agent. CPP has been shown to inhibit the activity of several kinases, including cyclin-dependent kinase 1 (CDK1), glycogen synthase kinase 3 beta (GSK3β), and protein kinase B (AKT). Inhibition of these kinases has been linked to the suppression of cancer cell growth and proliferation. CPP has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is regulated by several signaling pathways.